(2R,5R,7R,8E,10E,12R,14S,16R,19R,20S,27S,28S,29R,32R,33R,35R)-14-[(2S,3R,4R)-2,3-Dihydroxy-4-methyloxan-2-yl]-28-hydroxy-5,7,9,19,29-pentamethyl-18,31-dioxo-13,17,38,39,40,41,42,43-octaoxaoctacyclo[31.4.1.11,35.12,5.120,24.124,27.129,32.012,16]tritetraconta-8,10-diene-35-carboxylic acid

• IUPAC Name: (2R,5R,7R,8E,10E,12R,14S,16R,19R,20S,27S,28S,29R,32R,33R,35R)-14-[(2S,3R,4R)-2,3-dihydroxy-4-methyloxan-2-yl]-28-hydroxy-5,7,9,19,29-pentamethyl-18,31-dioxo-13,17,38,39,40,41,42,43-octaoxaoctacyclo[31.4.1.11,35.12,5.120,24.124,27.129,32.012,16]tritetraconta-8,10-diene-35-carboxylic acid
• InChI: InChI=1S/C47H68O16/c1-25-9-10-31-33(21-36(56-31)47(54)38(49)27(3)13-19-55-47)57-40(51)28(4)30-8-7-14-45(58-30)16-11-32(59-45)39(50)43(6)23-29(48)37(62-43)34-24-44(41(52)53)17-18-46(60-34,63-44)35-12-15-42(5,61-35)22-26(2)20-25/h9-10,20,26-28,30-39,49-50,54H,7-8,11-19,21-24H2,1-6H3,(H,52,53)/b10-9+,25-20+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37-,38+,39-,42+,43+,44+,45?,46?,47+/m0/s1
• InChI Key: IJSPTHZVVHPQQN-WACQSWMTSA-N
• Canonical SMILES: CC1CCOC(C1O)(C2CC3C(O2)C=CC(=CC(CC4(CCC(O4)C56CCC(O5)(CC(O6)C7C(=O)CC(O7)(C(C8CCC9(O8)CCCC(O9)C(C(=O)O3)C)O)C)C(=O)O)C)C)C)O
• Isomeric SMILES: C[C@@H]1CCO[C@@]([C@@H]1O)([C@@H]2C[C@@H]3[C@H](O2)/C=C/C(=C/[C@@H](C[C@]4(CC[C@@H](O4)C56CC[C@@](O5)(C[C@@H](O6)[C@@H]7C(=O)C[C@@](O7)([C@H]([C@@H]8CCC9(O8)CCC[C@H](O9)[C@H](C(=O)O3)C)O)C)C(=O)O)C)C)/C)O
• Molecular Formula: C47H68O16
• DSSTOX Substance ID: DTXSID701018108
• Molecular Weight: 889.0 g/mol
• CAS RN: 124760-17-4, 124843-18-1

Description

CID 6442453 is a natural product found in Mizuhopecten yessoensis with data available.

Scientific Research Applications

Non‐iterative Asymmetric Synthesis of Polyketide Spiroketals

• Key Insight : A study on asymmetric synthesis of polyketide spiroketals revealed a method for producing single spiroketal compounds with potential applications in marine leukemia and cancer cell line cytotoxicity (Meilert, Pettit, & Vogel, 2004).

Stereoselective Synthesis for Construction of Complex Saccharides

• Key Insight : Research on stereoselective synthesis techniques demonstrated the potential for constructing complex saccharides, offering pathways for the development of unique chemical structures in scientific research (Gerber & Vogel, 2001).

New Routes to Tetrahydrofurane Sugar Amino Acids

• Key Insight : A study presented an efficient method for synthesizing a new δ-sugar amino acid from cellulose, showcasing a novel approach in the field of peptidomimetics and offering insights into conformationally restricted structures (Defant et al., 2011).

Synthesis for Anticapsin and Related Compounds

• Key Insight : Research directed towards the total synthesis of Anticapsin revealed methods for creating compounds with specific stereochemistry, contributing to the development of new chemical entities for scientific study (Crossley, Davies, & Hambley, 1994).

Asymmetric Synthesis of Bicyclic and Tricyclic Polypropanoates

• Key Insight : A study on the asymmetric synthesis of polycyclic polypropanoates highlighted a novel method for synthesizing complex chemical structures, broadening the scope of synthetic chemistry in research applications (Marchionni & Vogel, 2001).

Synthesis of Locked Carbocyclic Nucleosides

• Key Insight : Research on the synthesis of novel carbocyclic nucleosides provided insights into the creation of locked structures, which could have implications in the study of nucleic acids and their analogs (Hřebabecký et al., 2006).

Chirality in Reactions Involving Enol(ate) Intermediates

• Key Insight : A study on the use of axial chirality in reactions with enol(ate) intermediates offered a new perspective on stereoselective cyclisation reactions, contributing to the broader understanding of chirality in organic synthesis (Betts et al., 1999).

Oxetane Formation in Bicyclic Cations

• Key Insight : Research on the formation of oxetanes in bicyclic cations revealed mechanisms for creating complex structures, aiding in the advancement of synthetic organic chemistry (Mosimann & Vogel, 2000).